molecular formula C6H14ClO2PS B8628273 O,O-Diisopropyl chlorothiophosphate CAS No. 2524-06-3

O,O-Diisopropyl chlorothiophosphate

Cat. No. B8628273
CAS RN: 2524-06-3
M. Wt: 216.67 g/mol
InChI Key: DWKVPAJIUJRQDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

O,O-Diisopropyl chlorothiophosphate is a useful research compound. Its molecular formula is C6H14ClO2PS and its molecular weight is 216.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality O,O-Diisopropyl chlorothiophosphate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about O,O-Diisopropyl chlorothiophosphate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

2524-06-3

Product Name

O,O-Diisopropyl chlorothiophosphate

Molecular Formula

C6H14ClO2PS

Molecular Weight

216.67 g/mol

IUPAC Name

chloro-di(propan-2-yloxy)-sulfanylidene-λ5-phosphane

InChI

InChI=1S/C6H14ClO2PS/c1-5(2)8-10(7,11)9-6(3)4/h5-6H,1-4H3

InChI Key

DWKVPAJIUJRQDW-UHFFFAOYSA-N

Canonical SMILES

CC(C)OP(=S)(OC(C)C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of sodium isopropoxide in THF was prepared by the reaction of 45 g (1125 mmole) of 60% sodium hydride with 84 ml (1100 mmole) of isopropyl alcohol in 400 ml of THF. This solution was added, with mechanical stirring, to 83.4 g (490 mmole) of thiophosphorylchloride in 300 ml of THF and cooled to -40° C. internal. After the addition was complete the reaction mixture was slowly warmed to 25° C. When gas chromatography showed the reaction to be complete the THF was removed in vacuo and the product partitioned between hexanes and water. The organic layer was dried over anhydrous magnesium sulfate and concentrated in vacuo yielding 93 g of the title compound, an oil. nmr 1.4 d 12H, 4.9 m 2H.
Quantity
45 g
Type
reactant
Reaction Step One
Quantity
84 mL
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
83.4 g
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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